N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)-2,4-dimethoxybenzamide

• IUPAC Name: N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)-2,4-dimethoxybenzamide
• InChI: InChI=1S/C18H16N2O5S/c1-22-10-3-4-11(13(7-10)23-2)17(21)20-18-19-12-8-14-15(9-16(12)26-18)25-6-5-24-14/h3-4,7-9H,5-6H2,1-2H3,(H,19,20,21)
• InChI Key: IRTYJWIQKIGMID-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)NC2=NC3=CC4=C(C=C3S2)OCCO4)OC
• Molecular Formula: C18H16N2O5S
• Molecular Weight: 372.4 g/mol

Description

N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)-2,4-dimethoxybenzamide, also known as DIBO, is a small molecule that has been studied extensively in scientific research. DIBO has been found to have potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders.

Scientific Research Applications

Corrosion Inhibition

Benzothiazole derivatives have been studied for their effectiveness as corrosion inhibitors, particularly for carbon steel in acidic environments. For instance, experimental and theoretical studies have shown that certain benzothiazole compounds can provide superior corrosion inhibition for carbon steel in 1 M HCl solution, demonstrating their potential for industrial applications in corrosion protection (Hu et al., 2016).

Antimicrobial and Antifungal Activity

Some benzothiazole compounds have been reported to possess antimicrobial and antifungal properties. For example, novel derivatives have been synthesized and found effective against bacterial and fungal strains, highlighting their potential in developing new antimicrobial agents (Padalkar et al., 2014). This research avenue is particularly relevant for addressing the growing concern of antibiotic resistance.

Anticancer Activity

The anticancer potential of benzothiazole derivatives has been a significant area of investigation. Certain benzothiazole molecules have been synthesized and tested for their efficacy against various cancer cell lines, including breast, lung, and colon cancer. Some compounds have shown promising antiproliferative activity, indicating their potential as leads for developing new anticancer drugs (Mortimer et al., 2006).